Cas no 1516842-89-9 (1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine)

1-(2-Methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine is a heterocyclic compound featuring a triazole core linked to a methoxypyridine moiety. This structure imparts unique reactivity and binding properties, making it valuable in medicinal chemistry and pharmaceutical research. The presence of both the triazole and amine functional groups enhances its versatility as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its methoxypyridine component contributes to improved solubility and bioavailability, while the triazole-amine framework allows for further functionalization. The compound is typically synthesized via click chemistry, ensuring high selectivity and yield. Suitable for use in small-molecule screening and targeted therapeutic applications.

1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine structure

1516842-89-9 structure

Product Name:1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine

CAS No:1516842-89-9

MF:C₉H₁₁N₅O

MW:205.216540575027

CID:6394423

PubChem ID:80349394

Update Time:2025-11-01

1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine
- 1516842-89-9
- EN300-1113577
- AKOS018912182
- 1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine
- Inchi： 1S/C9H11N5O/c1-15-9-7(3-2-4-11-9)5-14-6-8(10)12-13-14/h2-4,6H,5,10H2,1H3
- InChI Key： QVNYKOINLXWJAJ-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=CN=1)CN1C=C(N)N=N1

Computed Properties

Exact Mass: 205.09635999g/mol
Monoisotopic Mass: 205.09635999g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 78.8Å²

1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1113577-0.05g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9	95%	0.05g	$948.0	2023-10-27
Enamine	EN300-1113577-0.1g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9	95%	0.1g	$993.0	2023-10-27
Enamine	EN300-1113577-0.25g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9	95%	0.25g	$1038.0	2023-10-27
Enamine	EN300-1113577-0.5g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9	95%	0.5g	$1084.0	2023-10-27
Enamine	EN300-1113577-1.0g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9		1g	$1315.0	2023-05-24
Enamine	EN300-1113577-2.5g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9	95%	2.5g	$2211.0	2023-10-27
Enamine	EN300-1113577-5.0g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9		5g	$3812.0	2023-05-24
Enamine	EN300-1113577-10.0g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9		10g	$5652.0	2023-05-24
Enamine	EN300-1113577-1g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9	95%	1g	$1129.0	2023-10-27
Enamine	EN300-1113577-5g	1-[(2-methoxypyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine	1516842-89-9	95%	5g	$3273.0	2023-10-27

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Additional information on 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine

Research Brief on 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 1516842-89-9)

The compound 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 1516842-89-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine as a versatile scaffold for the development of novel kinase inhibitors. Its unique structural features, including the 1,2,3-triazole core and the 2-methoxypyridine moiety, make it an attractive candidate for targeting protein kinases involved in various disease pathways. Computational docking studies suggest that this compound exhibits high binding affinity for specific kinase domains, which could be leveraged for the design of selective inhibitors.

In vitro and in vivo evaluations have demonstrated promising results for this compound in the context of cancer therapy. Preclinical studies indicate that 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies reveal that its activity is mediated through the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies.

Beyond oncology, this compound has also shown potential in the treatment of inflammatory and infectious diseases. Recent reports suggest that it modulates immune responses by targeting specific cytokines and chemokines, making it a candidate for autoimmune disease therapy. Additionally, its antimicrobial properties have been explored, with studies indicating efficacy against drug-resistant bacterial strains.

The synthesis of 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine has been optimized in recent years, with several novel routes reported to improve yield and scalability. Click chemistry approaches, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), have been widely employed to construct the triazole core. These advancements are critical for facilitating large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 1-(2-methoxypyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine represents a promising lead compound in medicinal chemistry, with diverse therapeutic applications. Continued research efforts are expected to elucidate its full potential and pave the way for its development into clinically viable therapeutics.